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Compound of Interest

Compound Name: Piroheptine hydrochloride

Cat. No.: B1678458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, chemical

structure, and known pharmacological profile of piroheptine hydrochloride. The information is

curated for professionals in the fields of medicinal chemistry, pharmacology, and drug

development.

Chemical Structure and Properties
Piroheptine is a tricyclic antidepressant derivative with a pyrrolidine moiety. Its chemical name

is 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-ethyl-2-methylpyrrolidine. The

hydrochloride salt is the common pharmaceutical form.

Table 1: Chemical and Physical Properties of Piroheptine

Property Value

Molecular Formula C22H25N

Molecular Weight 303.44 g/mol

CAS Number 16378-21-5

IUPAC Name
3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-

ylidene)-1-ethyl-2-methylpyrrolidine
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Table 2: Chemical and Physical Properties of Piroheptine Hydrochloride

Property Value

Molecular Formula C22H26ClN[1]

Molecular Weight 339.9 g/mol [1]

CAS Number 16378-22-6[1][2]

Melting Point 250-253 °C[2]

Synonyms Trimol, Piroheptine HCl[1]

Synthesis of Piroheptine Hydrochloride
The synthesis of piroheptine involves a multi-step chemical process. While detailed

experimental protocols from the original patents (NL 6609280 and US 3454595) are not readily

available in the public domain, the general synthetic route has been described. The process

starts from 5-(3-bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene.

Experimental Workflow
The following diagram outlines the key steps in the synthesis of piroheptine.
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5-(3-bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene + Acetonitrile

Reaction with Stannic Chloride (SnCl4)

Step 1

2-methyl-3-(10,11-dihydro-5H-dibenzo[a,d]cycloheptene-5-ylidene)-1-pyrroline

Quaternization with Ethyl Iodide

Step 2

Alkyl Immonium Ion Intermediate

Reduction with Sodium Borohydride

Step 3

Piroheptine (Free Base)

Treatment with Hydrochloric Acid

Step 4

Piroheptine Hydrochloride

Click to download full resolution via product page

A high-level overview of the synthetic pathway to piroheptine hydrochloride.
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Description of Synthesis Steps
The synthesis can be broadly described in the following stages:

Cyclization: The initial step involves the reaction of 5-(3-bromopropylidene)-10,11-dihydro-

5H-dibenzo[a,d]cycloheptene with acetonitrile in the presence of a catalyst, such as stannic

chloride (SnCl4). This reaction forms the pyrroline ring, yielding 2-methyl-3-(10,11-dihydro-

5H-dibenzo[a,d]cycloheptene-5-ylidene)-1-pyrroline.

Quaternization: The resulting pyrroline intermediate is then quaternized using ethyl iodide.

This step introduces the ethyl group to the nitrogen atom, forming an alkyl immonium ion.

Reduction: The immonium ion is subsequently reduced. A common reducing agent for this

type of transformation is sodium borohydride, which reduces the Schiff base to afford the

final piroheptine free base.

Salt Formation: Finally, the piroheptine free base is treated with hydrochloric acid to form the

more stable and water-soluble hydrochloride salt.

Note: This description is a summary of the likely synthetic route. For precise experimental

details, including reagent quantities, reaction times, temperatures, and purification methods,

consulting the original patent literature is recommended.

Mechanism of Action and Signaling Pathway
Piroheptine is known to act as a dopamine reuptake inhibitor (DRI). DRIs function by blocking

the dopamine transporter (DAT), a protein responsible for the reabsorption of dopamine from

the synaptic cleft back into the presynaptic neuron. This inhibition leads to an increase in the

extracellular concentration of dopamine, thereby enhancing dopaminergic neurotransmission.

Dopamine Reuptake Inhibition Pathway
The following diagram illustrates the mechanism of action of a dopamine reuptake inhibitor like

piroheptine at the synaptic level.
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Mechanism of action of Piroheptine as a dopamine reuptake inhibitor.

At present, there is a lack of publicly available scientific literature detailing the effects of

piroheptine on other specific cellular signaling pathways beyond its primary action as a

dopamine reuptake inhibitor. Further research is required to fully elucidate its broader

pharmacological profile. The structural similarity to cyproheptadine, a known histamine and

serotonin antagonist, suggests that piroheptine could potentially interact with other monoamine

systems, but this remains to be experimentally verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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